Cas no 159177-91-0 (2-Piperidinone,1-[3-(trifluoromethyl)phenyl]-)

2-Piperidinone,1-[3-(trifluoromethyl)phenyl]- structure
159177-91-0 structure
Product Name:2-Piperidinone,1-[3-(trifluoromethyl)phenyl]-
CAS No:159177-91-0
MF:C12H12F3NO
MW:243.22499370575
CID:137716
PubChem ID:53422124
Update Time:2025-04-19

2-Piperidinone,1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinone,1-[3-(trifluoromethyl)phenyl]-
    • 1-[3-(trifluoromethyl)phenyl]piperidin-2-one
    • 1-(3-trifluoromethyl)phenyl-2-piperidinone
    • 1-(3-trifluoromethylphenyl)piperidin-2-one
    • 2-Piperidinone,1-[3-(trifluoromethyl)phenyl]
    • 1-(3-TRIFLUOROMETHYL-PHENYL)-PIPERIDIN-2-ONE
    • UBAKVXOGCJMJPZ-UHFFFAOYSA-N
    • 1-(3-(Trifluoromethyl)phenyl)piperidin-2-one
    • SCHEMBL8098411
    • 1-(3-Trifluoromethyl-phenyl)piperidin-2-one
    • 159177-91-0
    • AKOS015911103
    • DTXSID50697969
    • Inchi: 1S/C12H12F3NO/c13-12(14,15)9-4-3-5-10(8-9)16-7-2-1-6-11(16)17/h3-5,8H,1-2,6-7H2
    • InChI Key: UBAKVXOGCJMJPZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)N1C(CCCC1)=O)(F)F

Computed Properties

  • Exact Mass: 243.08700
  • Monoisotopic Mass: 243.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 2.6

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.28730
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